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Compound of Interest

Compound Name: 1,3-Diiodoacetone

Cat. No.: B132185

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,3-Diiodoacetone is a halogenated organic compound with notable applications in organic
synthesis and as a microbicidal agent. Its reactivity, stemming from the presence of two iodine
atoms and a central carbonyl group, makes it a versatile building block for the synthesis of
various heterocyclic compounds. This technical guide provides a comprehensive overview of
the chemical properties, structure, and synthesis of 1,3-diiodoacetone, tailored for
professionals in research and drug development.

Chemical Structure and Properties

1,3-Diiodoacetone, systematically named 1,3-diiodopropan-2-one, consists of a three-carbon
acetone backbone with iodine atoms substituting a hydrogen on each of the methyl groups.[1]
This structure imparts significant reactivity to the molecule, particularly in nucleophilic
substitution reactions.

Physicochemical and Structural Data

The key chemical and physical properties of 1,3-diiodoacetone are summarized in the table
below for easy reference.
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Property

Value

Molecular Formula

CsHal20

Molecular Weight 309.87 g/mol [2][3]

IUPAC Name 1,3-diiodopropan-2-one[1]

Synonyms 1,3-Diiodo-2-propanone, NSC 41123[2][3]

CAS Number 6305-40-4

Appearance Light brown to very dark brown solid[1]

Density 2.746 £ 0.06 g/cm3 (Predicted)[1]

Solubility Sparingly soluble in Chloroform, slightly soluble

in Ethyl Acetate and Methanol[1]

Storage Temperature

-20°C[1][4]

SMILES String

O=C(CI)CI[2][3]

INChl Key

OKARNAREDZHGLR-UHFFFAOYSA-N[2][3]

Visualizing the Structure of 1,3-Diiodoacetone

The following diagram illustrates the chemical structure of 1,3-diiodoacetone.

Experimental Protocols

Chemical structure of 1,3-diiodoacetone.

The synthesis of 1,3-diiodoacetone can be achieved through various routes, with a common

method involving the oxidation of 1,3-diiodopropan-2-ol, which is itself derived from glycerol

1,3-dichlorohydrin.[2][5][6][7]

Synthesis of 1,3-Diiodopropanone from 1,3-

Diiodopropanol

This protocol details the oxidation of 1,3-diiodopropanol to yield 1,3-diiodopropanone.[2]
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Materials:

¢ 1,3-diiodopropanol

e Periodic acid (HslOe)

o Polyvinyl-pyridinium chlorochromate (PV-PCC) resin

o Acetonitrile

o Ether

e 1% Sodium thiosulfate (NazS203) solution

Procedure:

To a round bottom flask, add periodic acid (1.5 mmol) and acetonitrile (10 mL).
 Stir the resulting suspension for 15 minutes.

e Add PV-PCC resin (0.07 mmol) and 1,3-diiodopropanol (1.0 mmol) to the flask.

e The reaction mixture is left under strong stirring for 3 hours.

» Following the reaction, filter the heterogeneous medium through filter paper.

» Evaporate the solvent from the filtrate to yield a viscous brownish liquid.

e Dilute the liquid in ether (20 mL).

e Wash the ether solution with a 1% sodium thiosulfate solution (20 mL).

o Separate the organic layer and evaporate the ether to obtain 1,3-diiodopropanone.

Chemical Synthesis Workflow

The multi-step synthesis from glycerol 1,3-dichlorohydrin is a common pathway to produce 1,3-
diiodoacetone.[5][6][7]
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Synthesis pathway of 1,3-diiodoacetone.

Chemical Reactivity and Mechanisms
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1,3-Diiodoacetone is a reactive compound due to the electrophilic nature of the carbonyl
carbon and the presence of two good leaving groups (iodide ions).[8] This makes it susceptible
to nucleophilic substitution reactions.

Nucleophilic Substitution Reactions

The primary mechanism of reaction for 1,3-diiodoacetone in many synthetic applications is
nucleophilic substitution. A general representation of this reaction is shown below.
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General nucleophilic substitution reaction.
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Applications in Research and Development

1,3-Diiodoacetone serves as a valuable tool in several areas of chemical and pharmaceutical
research.

¢ Organic Synthesis: It is a key building block for the synthesis of more complex organic
molecules, particularly heterocyclic compounds with potential biological activities.[8]

¢ Microbiological Control: The compound exhibits antimicrobial properties, making it effective
in controlling the growth of bacteria, fungi, and algae.[2][3] This is attributed to the biocidal
effects of the iodine atoms, which can disrupt microbial cell membranes and proteins.[8]

Conclusion

1,3-Diiodoacetone is a highly reactive and versatile chemical compound with significant
potential in organic synthesis and as a microbicidal agent. A thorough understanding of its
chemical properties, structure, and reactivity is essential for its effective and safe utilization in
research and development. The information provided in this guide serves as a foundational
resource for scientists and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.researchgate.net/publication/340348614_Expeditious_Syntheses_to_Pharmochemicals_13-Dihydroxyacetone_13-Dichloro-_13-Dibromo-_And_13-Diiodoacetone_from_Glycerol_13-Dichlorohydrin_Using_Homogenous_and_Heterogenous_Medium
https://www.evitachem.com/product/evt-375297
https://www.benchchem.com/product/b132185#1-3-diiodoacetone-chemical-properties-and-structure
https://www.benchchem.com/product/b132185#1-3-diiodoacetone-chemical-properties-and-structure
https://www.benchchem.com/product/b132185#1-3-diiodoacetone-chemical-properties-and-structure
https://www.benchchem.com/product/b132185#1-3-diiodoacetone-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b132185?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

